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Compound of Interest

Compound Name: Scyliorhinin |
CAS No.: 103425-21-4
Cat. No.: B1583119
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Scyliorhinin | is a decapeptide belonging to the tachykinin family, a group of neuropeptides
that share a common C-terminal sequence.[1][2] Originally isolated from the gut of the dogfish
shark, Scyliorhinus canicula, this peptide has garnered significant interest due to its unique
receptor affinity profile and potent biological activities.[1][3] This document provides an in-depth
guide to the amino acid sequence, three-dimensional structure, experimental characterization,
and signaling pathways of Scyliorhinin I.

Amino Acid Sequence and Physicochemical
Properties

Scyliorhinin | is a linear decapeptide with an amidated C-terminus, a characteristic feature of
many bioactive peptides.[3] The primary structure and key quantitative data are summarized
below.
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Property Value Reference(s)

Ala-Lys-Phe-Asp-Lys-Phe-Tyr-
Amino Acid Sequence Gly-Leu-Met-NH:z
(AKFDKFYGLM-NH?2)

Number of Residues 10

Molecular Formula Cs9Hs7N13013S
Average Molecular Weight 1218.49 Da
UniProt Accession P08608

) o Scyliorhinus canicula (Small-
Organism of Origin
spotted catshark)

Three-Dimensional Structure

The three-dimensional structure of Scyliorhinin I in a membrane-mimicking environment
(sodium dodecyl sulfate micelles) has been determined using nuclear magnetic resonance
(NMR) spectroscopy. The structure is available in the Protein Data Bank (PDB).

Property Value Reference(s)
PDB ID 2NOU

Method Solution NMR

Environment SDS Micelles

The peptide adopts an alpha-

helical conformation in the C-
Structural Features terminal region when

interacting with the membrane

environment.

The membrane-induced structure is crucial for its biological function, as it represents the
conformation the peptide likely adopts when approaching and binding to its G-protein coupled
receptors embedded in the cell membrane.
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Experimental Protocols

The characterization of Scyliorhinin I involves several key experimental procedures, from its

initial synthesis to the determination of its structure and biological function.

Peptide Synthesis

Solid-phase peptide synthesis (SPPS) is the standard method for producing Scyliorhinin | and
its analogs for research purposes.

Protocol: Solid-Phase Peptide Synthesis (Fmoc Chemistry)

Resin Preparation: An appropriate resin (e.g., Rink Amide resin) is used to generate the C-
terminal amide. The resin is swelled in a suitable solvent like dimethylformamide (DMF).

Deprotection: The N-terminal Fmoc (fluorenylmethyloxycarbonyl) protecting group on the
resin is removed using a solution of 20% piperidine in DMF.

Amino Acid Coupling: The next Fmoc-protected amino acid in the sequence (e.g., Fmoc-Met-
OH) is activated using a coupling reagent (e.g., HBTU/HOBt) and a base (e.g., DIPEA) and
is then added to the resin to form a peptide bond.

Washing: The resin is thoroughly washed with DMF to remove excess reagents and by-
products.

Cycle Repetition: Steps 2-4 are repeated for each amino acid in the sequence (Leu, Gly, Tyr,
etc.) until the full decapeptide is assembled on the resin.

Final Deprotection: The N-terminal Fmoc group of the final amino acid (Alanine) is removed.

Cleavage and Deprotection: The peptide is cleaved from the resin, and all side-chain
protecting groups are simultaneously removed using a cleavage cocktail, typically containing
trifluoroacetic acid (TFA) and scavengers (e.g., water, triisopropylsilane) to prevent side
reactions.

Purification: The crude peptide is precipitated with cold diethyl ether, dissolved in a
water/acetonitrile mixture, and purified using reverse-phase high-performance liquid
chromatography (RP-HPLC).
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e Characterization: The final product's purity and identity are confirmed by analytical HPLC

and mass spectrometry.

Solid-Phase Peptide Synthesis Workflow

Start: Rink Amide Resin

Fmoc Deprotection
(Piperidine/DMF)

Couple Fmoc-Met-OH
(HBTU/DIPEA)

Wash (DMF)

Repeat Cycle for
9 More Amino Acids

Cleavage from Resin
& Side-Chain Deprotection (TFA)

Purification
(RP-HPLC)

Characterization
(MS & HPLC)

End: Pure Scyliorhinin |

© 2026 BenchChem. All rights reserved. 4/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the synthesis of Scyliorhinin I.

Structure Determination by NMR Spectroscopy

The three-dimensional structure of Scyliorhinin | was elucidated using 2D-*H NMR
spectroscopy.

Protocol: NMR Structural Analysis

o Sample Preparation: The purified Scyliorhinin I peptide is dissolved in a buffered solution
containing SDS micelles to mimic a cell membrane environment. Deuterated water (D20) is
often used as the solvent.

 NMR Data Acquisition: A series of 2D NMR experiments are performed on a high-field NMR
spectrometer.

o TOCSY (Total Correlation Spectroscopy): Used to identify protons belonging to the same
amino acid spin system.

o NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about protons
that are close in space (typically < 5 A), which is crucial for determining the peptide's fold.
The intensity of NOE cross-peaks is proportional to the inverse sixth power of the distance
between protons.

o DQF-COSY (Double-Quantum Filtered Correlation Spectroscopy): Used to measure
coupling constants, which can provide information on dihedral angles.

o Resonance Assignment: The collected spectra are analyzed to assign every proton signal to
a specific proton in the peptide sequence.

e Constraint Generation:
o Distance Constraints: Interproton distances are derived from the NOESY specitra.

o Dihedral Angle Constraints: Torsion angles (phi, psi) are estimated from coupling
constants measured in the DQF-COSY spectra.
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 Structure Calculation: The experimental constraints are used as input for structure
calculation software (e.g., DYANA, CYANA, or XPLOR-NIH). The software generates a
family of structures that satisfy these constraints through simulated annealing or similar
molecular dynamics algorithms.

 Structure Validation: The resulting ensemble of structures is validated using quality-checking
software to assess its agreement with the experimental data and standard protein
stereochemistry. The final structure is typically represented as a superposition of the lowest-
energy models.

Signaling Pathway and Mechanism of Action

Scyliorhinin | is a member of the tachykinin peptide family and exerts its effects by binding to
tachykinin receptors, which are G-protein coupled receptors (GPCRS). It is a potent dual
agonist for the NK1 and NK2 receptors, with significantly lower affinity for the NK3 receptor.

Upon binding, Scyliorhinin I induces a conformational change in the receptor, activating
associated heterotrimeric G-proteins, primarily of the Gg/11 family. This initiates a downstream
signaling cascade.

Key Signaling Events:

Receptor Activation: Scyliorhinin I binds to the NK1 or NK2 receptor.

o G-Protein Activation: The receptor activates the Gg/11 protein, causing the exchange of GDP
for GTP on the a-subunit.

e Phospholipase C (PLC) Activation: The activated Gaqg subunit stimulates phospholipase C
(PLC).

e Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2)
into two second messengers: inositol 1,4,5-trisphosphate (IPs) and diacylglycerol (DAG).

o Calcium Mobilization: IPs diffuses through the cytoplasm and binds to IPs receptors on the
endoplasmic reticulum, triggering the release of stored Ca?* into the cytosol.
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» Protein Kinase C (PKC) Activation: DAG and the increased intracellular Ca2* concentration
synergistically activate Protein Kinase C (PKC).

o Downstream Effects: PKC activation leads to the phosphorylation of numerous target
proteins, which can trigger further signaling cascades, such as the mitogen-activated protein
kinase (MAPK) pathway. This ultimately culminates in the activation of transcription factors
like NF-kB, leading to changes in gene expression and producing the characteristic
physiological responses to tachykinins, such as smooth muscle contraction, vasodilation,
and neurogenic inflammation.
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Scyliorhinin | Signaling Pathway
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Caption: Tachykinin receptor signaling cascade activated by Scyliorhinin I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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